Cas no 1172899-69-2 (2-{3-3,5-dimethyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-4-ylpropanamido}benzamide)

• Product Name: 2-{3-3,5-dimethyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-4-ylpropanamido}benzamide
• CAS No: 1172899-69-2
• MF: C₂₀H₂₂N₆O₃
• MW: 394.427083492279
• CID: 6377855
• Update Time: 2025-10-29

2-{3-3,5-dimethyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-4-ylpropanamido}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-{3-3,5-dimethyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-4-ylpropanamido}benzamide
• 2-[3-[3,5-dimethyl-1-(6-methyl-4-oxo-1H-pyrimidin-2-yl)pyrazol-4-yl]propanoylamino]benzamide

• Inchi： 1S/C20H22N6O3/c1-11-10-18(28)24-20(22-11)26-13(3)14(12(2)25-26)8-9-17(27)23-16-7-5-4-6-15(16)19(21)29/h4-7,10H,8-9H2,1-3H3,(H2,21,29)(H,23,27)(H,22,24,28)
• InChI Key： LGBIVTZRMYVAHT-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=CC=CC=C1NC(=O)CCC1=C(C)N(C2NC(C)=CC(=O)N=2)N=C1C

Additional information on 2-{3-3,5-dimethyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-4-ylpropanamido}benzamide

2-{3-3,5-Dimethyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-4-ylpropanamido}benzamide: A Comprehensive Overview

2-{3-3,5-Dimethyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-4-ylpropanamido}benzamide is a complex organic compound with the CAS number 1172899-69-2. This compound belongs to the class of benzamides and features a unique structure that combines a benzamide moiety with a substituted pyrazole ring and a dihydropyrimidine group. The compound's structure is characterized by its 3,5-dimethyl substitution pattern on the pyrazole ring, which is further connected to a 4-methyl-dihydropyrimidine moiety via a propanamido linker.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions, condensations, and oxidations. The key intermediates in its synthesis include the preparation of the pyrazole ring and the dihydropyrimidine core, which are subsequently coupled to form the final product. The compound's stability and solubility properties make it suitable for various applications in drug discovery and material science.

Recent studies have highlighted the potential of 2-{3-3,5-Dimethyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-4-ypropanamido}benzamide as a lead compound in the development of novel therapeutic agents. Researchers have demonstrated that this compound exhibits moderate to high potency against several disease-relevant targets, including kinases and proteases. Its ability to modulate these targets suggests its potential in treating conditions such as cancer, inflammation, and infectious diseases.

In addition to its pharmacological applications, this compound has also been explored for its role in agrochemicals. Studies have shown that it possesses antifungal and insecticidal activities, making it a promising candidate for crop protection products. The compound's selectivity towards specific pathogens while maintaining low toxicity to non-target organisms further enhances its appeal in agricultural applications.

The structural versatility of 2-{3-3,5-Dimethyl...benzamide allows for further chemical modifications to optimize its properties for specific applications. For instance, researchers have investigated the impact of substituent variations on the compound's bioavailability, stability, and efficacy. These studies have provided valuable insights into the relationship between structure and function, paving the way for the development of more effective derivatives.

From an analytical standpoint, the characterization of this compound has been achieved through advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods have enabled precise determination of its molecular structure and conformational properties. Furthermore, computational modeling studies have been conducted to predict the compound's interactions with biological targets at the molecular level.

In terms of environmental impact, preliminary studies suggest that this compound exhibits moderate biodegradability, which is an important consideration for its safe use in agricultural and pharmaceutical applications. However, further research is required to fully understand its environmental fate and potential risks.

In conclusion, 2-{3-3,5-Dimethyl...benzamide (CAS No: 1172899-69) is a multifaceted compound with significant potential in various fields due to its unique chemical structure and diverse biological activities. Ongoing research continues to uncover new applications and optimizations for this compound, underscoring its importance in contemporary chemical research.